Cas no 1277179-33-5 (2-amino-4,6-dichloro-pyrimidine-5-carbonitrile)

• Product Name: 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile
• CAS No: 1277179-33-5
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• MDL: MFCD20727436
• CID: 3045394
• PubChem ID: 53342168
• Update Time: 2025-10-12

2-amino-4,6-dichloro-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-dichloropyrimidine-5-carbonitrile
• FCH1310162
• OR17955
• AK317595
• 5-Pyrimidinecarbonitrile, 2-amino-4,6-dichloro-
• 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile
• C72146
• CBC17933
• SCHEMBL17458364
• ZB0455
• SB57655
• SY045320
• 2-Amino-4,6-dichloro-5-pyrimidinecarbonitrile
• CS-0045711
• 1277179-33-5
• DS-11513
• MFCD20727436
• DB-181975
• AKOS027324452

• MDL： MFCD20727436
• Inchi： 1S/C5H2Cl2N4/c6-3-2(1-8)4(7)11-5(9)10-3/h(H2,9,10,11)
• InChI Key： UGPXXWQEKARQTD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC(N)=N1)Cl

Computed Properties

• Exact Mass: 187.9656515g/mol
• Monoisotopic Mass: 187.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile

2-Amino-4,6-Dichloro-Pyrimidine-5-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1277179-33-5, commonly referred to as 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The pyrimidine ring serves as a versatile scaffold for various functional groups, making it an attractive target for researchers.

Recent studies have highlighted the importance of 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile in the development of novel therapeutic agents. Its unique structure, featuring an amino group at position 2 and chlorine atoms at positions 4 and 6, along with a cyano group at position 5, contributes to its diverse reactivity and biological activity. This compound has shown promise in inhibiting key enzymes involved in cancer progression, making it a potential candidate for anti-cancer drug development.

The synthesis of 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile involves a multi-step process that typically starts with the preparation of a suitable pyrimidine precursor. Researchers have explored various methods to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In terms of physical properties, 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectral data, including UV-Vis and NMR spectra, have been extensively characterized, providing valuable insights into its electronic structure and molecular interactions.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile could be developed into a novel class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

Moreover, this compound has gained attention in the field of material science due to its ability to form stable coordination complexes with metal ions. Researchers have explored its application in the development of metal-organic frameworks (MOFs) for gas storage and catalysis. The presence of multiple donor groups in its structure facilitates strong metal-ligand interactions, making it an ideal candidate for such applications.

In conclusion, 2-amino-4,6-dichloro-pyrimidine-5-carbonitrile (CAS No. 1277179-33-5) is a versatile compound with significant potential in various fields of science and technology. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow further.